Cas no 84624-27-1 (Boc-Lys(Fmoc)-OH)

Boc-Lys(Fmoc)-OH is a protected amino acid derivative widely used in peptide synthesis. The compound features two orthogonal protecting groups: the tert-butoxycarbonyl (Boc) group on the α-amino group and the fluorenylmethyloxycarbonyl (Fmoc) group on the ε-amino side chain of lysine. This dual protection allows for selective deprotection during solid-phase peptide synthesis (SPPS), enabling precise control over sequential coupling steps. Its high purity and stability make it suitable for complex peptide assembly, particularly in Fmoc-based strategies where selective side-chain deprotection is required. The product is commonly employed in pharmaceutical research and bioconjugation applications due to its reliability and compatibility with standard peptide synthesis protocols.

Boc-Lys(Fmoc)-OH structure

Product Name:Boc-Lys(Fmoc)-OH

CAS No:84624-27-1

MF:C₂₆H₃₂N₂O₆

MW:468.542087554932

MDL:MFCD00062032

CID:60736

PubChem ID:57647427

Update Time:2025-05-27

Boc-Lys(Fmoc)-OH Chemical and Physical Properties

Names and Identifiers

- N-Boc-N'-Fmoc-L-Lysine
- Boc-Lys(Fmoc)-OH
- 6-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-(tert-butoxycarbonylamino)hexanoic acid
- N-epsilon-FMOC-N-alpha-BOC-L-Lysine
- (2S)-6-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
- Boc-L-Lys(Fmoc)-OH
- Boc-Lys(Fmoc)
- N-EPSILON-FMOC-N-ALPHA-T-BOC-L-LYSINE
- N2-Boc-N6-Fmoc-L-lysine
- N-Boc-N -Fmoc-L-Lysine
- (2S)-2-(tert-Butoxycarbonylamino)-6-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
- BocLys(Fmoc)
- PubChem14939
- N
- A-Boc-N
- A-Fmoc-L-lysine
- JYEVQYFWINBXJU-QFIPXVFZSA-N
- N-a-Boc-N-Epsilon-Fmoc-L-lysine
- STL557497
- BBL103687
- N-epsilon-FMOC-N
- N2-[(1,1-Dimethylethoxy)carbonyl]-N6-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-lysine (ACI)
- (S)-2-[(tert-Butoxycarbonyl)amino]-6-[[[(9H-fluoren-9-yl)methoxy]carbonyl]amino]hexanoic acid
- (S)-6-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]-2-(tert-butoxycarbonylamino)hexanoic acid
- 20: PN: US20040019000 PAGE: 23 claimed protein
- 21: PN: US20040019000 PAGE: 23 claimed protein
- N-α-tert-Butoxycarbonyl-N-ε-fluorenylmethoxycarbonyl-L-lysine
- NSC 342209
- Nalpha-Boc-Nepsilon-Fmoc-L-lysine
- (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-6-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}HEXANOIC ACID
- 84624-27-1
- CS-W005144
- MFCD00062032
- SCHEMBL999302
- AKOS015922788
- 6-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
- Boc-Lys(Fmoc)-OH, >=99.0% (sum of enantiomers, TLC)
- (S)-2-tert-butoxycarbonylamino-6-(9H-fluoren-9-ylmethoxycarbonylamino)-hexanoic acid
- DTXSID40450686
- (S)-6-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-(tert-butoxycarbonylamino)hexanoic acid
- N~2~-(tert-butoxycarbonyl)-N~6~-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-lysine
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
- Q-101708
- J-300173
- DB-030150
- EN300-650206
- N6-(((9H-fluoren-9-yl)methoxy)carbonyl)-N2-(tert-butoxycarbonyl)-L-lysine
- N-alpha-t-Butyloxycarbonyl-N-epsilon-(9-fluorenylmethyloxycarbonyl)-L-lysine
- Nalpha-tert-butoxycarbonyl-Nepsilon-(9-fluorenylmethoxycarbonyl)-L-lysine
- F11058
- HY-W005144
- DS-15354
- MDL： MFCD00062032
- Inchi： 1S/C26H32N2O6/c1-26(2,3)34-25(32)28-22(23(29)30)14-8-9-15-27-24(31)33-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21-22H,8-9,14-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t22-/m0/s1
- InChI Key： JYEVQYFWINBXJU-QFIPXVFZSA-N
- SMILES： C(C1C2C=CC=CC=2C2C=CC=CC1=2)OC(=O)NCCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 468.22600
Monoisotopic Mass: 468.226037
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 12
Complexity: 684
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 4.5
Topological Polar Surface Area: 114

Experimental Properties

Color/Form: White crystals
Density: 1.2100
Melting Point: 93-98℃
Boiling Point: 685.7℃ at 760 mmHg
Flash Point: 368.5±31.5 °C
Refractive Index: 1.566
Water Partition Coefficient: Soluble in dimethylformamide. Insoluble in water.
PSA: 113.96000
LogP: 5.45510
Solubility: Not determined
Specific Rotation: 3.3 º (c=1% in ethyl acetate)
Optical Activity: [α]20/D +3.3±0.5°, c = 1% in ethyl acetate

Boc-Lys(Fmoc)-OH Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：2-8°C

Boc-Lys(Fmoc)-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM119518-100g	N2-Boc-N6-Fmoc-L-lysine	84624-27-1	98%	100g	$276	2021-06-09
Fluorochem	M03299-1g	Boc-Lys(Fmoc)-OH	84624-27-1	98%	1g	￡23.00	2022-02-28
Fluorochem	M03299-5g	Boc-Lys(Fmoc)-OH	84624-27-1	98%	5g	￡38.00	2022-02-28
Fluorochem	M03299-25g	Boc-Lys(Fmoc)-OH	84624-27-1	98%	25g	￡126.00	2022-02-28
Fluorochem	M03299-100g	Boc-Lys(Fmoc)-OH	84624-27-1	98%	100g	￡500.00	2022-02-28
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C1800549467- 1g	Boc-Lys(Fmoc)-OH	84624-27-1	98%（HPLC)	1g	¥ 91.8	2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C1800549451- 5g	Boc-Lys(Fmoc)-OH	84624-27-1	98%（HPLC)	5g	¥ 382.4	2021-05-18
Apollo Scientific	OR480747-10g	(2S)-2-(tert-Butoxycarbonylamino)-6-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid	84624-27-1	97%	10g	£46.00	2023-09-02
Apollo Scientific	OR480747-25g	(2S)-2-(tert-Butoxycarbonylamino)-6-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid	84624-27-1	98+%	25g	£49.00	2025-02-20
abcr	AB175103-1 g	N-alpha-t-Butyloxycarbonyl-N-epsilon-(9-fluorenylmethyloxycarbonyl)-L-lysine, 95%; .	84624-27-1	95%	1g	€72.90	2023-06-23

Boc-Lys(Fmoc)-OH Production Method

Production Method 1

82911-69-1

13734-28-6

84624-27-1

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Acetone

Reference

Bifacial PNAs Destabilize MALAT1 by 3' A-Tail Displacement from the U-Rich Internal Loop

Miao, Shiqin; Bhunia, Debmalya; Devari, Shekaraiah; Liang, Yufeng; Munyaradzi, Oliver; et al, ACS Chemical Biology, 2021, 16(8), 1600-1609

Production Method 2

24424-99-5

84624-28-2

84624-27-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Dimethylformamide , Water ; rt → 0 °C
1.2 0 °C; 10 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3

Reference

Application of thiazolidinethione (TTT) in the reaction of selective side chain protection of lysine

Gao, Xing-Ming; Ye, Yun-Hua, Huaxue Xuebao, 2007, 65(16), 1654-1656

Production Method 3

84624-28-2

58632-95-4

84624-27-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Tetrahydrofuran , 1,4-Dioxane , Water

Reference

Convenient syntheses of fluorenylmethyl-based side chain derivatives of glutamic and aspartic acids, lysine, and cysteine

Albericio, F.; Nicolas, E.; Rizo, J.; Ruiz-Gayo, M.; Pedroso, E.; et al, Synthesis, 1990, (2), 119-22

Production Method 4

82911-69-1

13734-28-6

84624-27-1

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; overnight, rt

Reference

Chemical Probes Reveal Sirt2's New Function as a Robust "Eraser" of Lysine Lipoylation

Xie, Yusheng ; Chen, Lanfang; Wang, Rui; Wang, Jigang ; Li, Jingyu; et al, Journal of the American Chemical Society, 2019, 141(46), 18428-18436

Production Method 5

24424-99-5

21512-99-2

82911-69-1

84624-27-1

Reaction Conditions

Reference

A fluoride ion deprotection strategy in peptide synthesis. Combination with selective deprotection using the dilute methanesulfonic acid of α-amino protecting groups

Kiso, Yoshiaki; Kimura, Tooru; Fujiwara, Yoichi; Shimokura, Masanori; Nishitani, Akiko, Chemical & Pharmaceutical Bulletin, 1988, 36(12), 5024-7